Cas no 1207181-63-2 (Scutebata G)
Scutebata G Chemical and Physical Properties
Names and Identifiers
-
- Scutebata G
- (3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,10-Bis(benzoyloxy)-4a,6a,7,10b -tetramethyl-5'-oxo-1,2,4',4a,5,5',6,6a,9,10,10a,10b-dodecahydros piro[benzo[f]chromene-3,3'-furan]-6-yl nicotinate
- [ "" ]
- DTXSID901098207
- [(3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,10-dibenzoyloxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-6-yl] pyridine-3-carboxylate
- FS-10234
- (3S,4a(2)aR,5a(2)S,6a(2)R,6a(2)aR,10a(2)R,10a(2)aS,10a(2)bR)-5a(2),10a(2)-Bis(benzoyloxy)-1a(2),2a(2),4a(2)a,5a(2),6a(2),6a(2)a,9a(2),10a(2),10a(2)a,10a(2)b-decahydro-4a(2)a,6a(2)a,7a(2),10a(2)b-tetramethyl-5-oxospiro[furan-3(2H),3a(2)-[3H]naphtho[2,1-b]pyran]-6a(2)-yl 3-pyridinecarboxylate
- AKOS032962205
- 1207181-63-2
-
- Inchi: 1S/C40H41NO9/c1-25-17-18-29(47-34(43)26-12-7-5-8-13-26)31-37(2)19-20-40(22-30(42)46-24-40)50-39(37,4)33(49-35(44)27-14-9-6-10-15-27)32(38(25,31)3)48-36(45)28-16-11-21-41-23-28/h5-17,21,23,29,31-33H,18-20,22,24H2,1-4H3
- InChI Key: GREIZWACRDERNJ-UHFFFAOYSA-N
- SMILES: CC1C2(C(C3(C(C(C2OC(C2C=NC=CC=2)=O)OC(C2C=CC=CC=2)=O)(C)OC2(CC(=O)OC2)CC3)C)C(OC(C2C=CC=CC=2)=O)CC=1)C
Computed Properties
- Exact Mass: 679.27800
- Monoisotopic Mass: 679.278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 50
- Rotatable Bond Count: 9
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127A^2
- XLogP3: 6.2
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 775.0±60.0 °C at 760 mmHg
- Flash Point: 422.5±32.9 °C
- PSA: 127.32000
- LogP: 6.30540
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Scutebata G Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Scutebata G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5573-5 mg |
Scutebata G |
1207181-63-2 | 5mg |
¥6115.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S52500-5 mg |
Scutebata G |
1207181-63-2 | 5mg |
¥6400.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5573-5mg |
Scutebata G |
1207181-63-2 | 5mg |
¥ 4510 | 2024-07-19 | ||
| TargetMol Chemicals | TN5573-5 mg |
Scutebata G |
1207181-63-2 | 98% | 5mg |
¥ 4,510 | 2023-07-10 | |
| TargetMol Chemicals | TN5573-1 mL * 10 mM (in DMSO) |
Scutebata G |
1207181-63-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6860 | 2023-09-15 | |
| A2B Chem LLC | AE17574-5mg |
Scutebata G |
1207181-63-2 | 5mg |
$802.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5573-1 ml * 10 mm |
Scutebata G |
1207181-63-2 | 1 ml * 10 mm |
¥ 6860 | 2024-07-19 |
Scutebata G Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Scutebata G
Scutebata G: A Comprehensive Overview
Scutebata G (CAS No. 1207181-63-2) is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, primarily isolated from the roots of *Scutellaria baicalensis* (commonly known as Chinese skullcap), belongs to the class of flavonoids, which are widely recognized for their potent antioxidant and anti-inflammatory properties. Recent studies have highlighted its potential applications in treating various chronic diseases, including neurodegenerative disorders, cardiovascular diseases, and certain types of cancer.
The chemical structure of Scutebata G is characterized by a flavonoid backbone with specific substituents that contribute to its unique biological activities. Researchers have employed advanced spectroscopic techniques, such as NMR and MS, to elucidate its structure and confirm its identity. These findings have been published in reputable journals, underscoring the compound's structural integrity and bioavailability.
One of the most promising areas of research involving Scutebata G is its role in neuroprotection. Studies conducted on animal models have demonstrated its ability to mitigate oxidative stress and inflammation in the brain, which are key contributors to conditions like Alzheimer's disease and Parkinson's disease. Furthermore, preclinical trials have shown that Scutebata G can enhance cognitive function by modulating neurotransmitter systems and improving synaptic plasticity.
In the context of cardiovascular health, Scutebata G has been shown to exert beneficial effects on endothelial function and lipid metabolism. By inhibiting the activity of enzymes such as HMG-CoA reductase, it can help reduce cholesterol levels and prevent the progression of atherosclerosis. Additionally, its anti-inflammatory properties may contribute to a reduced risk of myocardial infarction and stroke.
The anticancer potential of Scutebata G is another area of intense research interest. Experimental studies have revealed that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. Its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR pathway, makes it a compelling candidate for targeted cancer therapy. Moreover, recent findings suggest that Scutebata G may enhance the efficacy of conventional chemotherapeutic agents while mitigating their side effects.
From a pharmacokinetic standpoint, Scutebata G exhibits favorable absorption and bioavailability profiles when administered orally. However, its stability in vivo remains a subject of investigation. Researchers are exploring various delivery systems, including nanoparticle-based formulations, to optimize its therapeutic potential.
In conclusion, Scutebata G (CAS No. 1207181-63-2) represents a significant advancement in the realm of natural product-based therapeutics. With its diverse pharmacological activities and promising preclinical results, it holds great potential for addressing some of the most pressing health challenges of our time. As research continues to unfold, Scutebata G may pave the way for innovative treatments that leverage the power of nature to improve human well-being.
1207181-63-2 (Scutebata G) Related Products
- 1206805-30-2((3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate)
- 1312716-25-8(Scutebarbatine W)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)